Cas no 155271-24-2 (1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI))

• Product Name: 1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI)
• CAS No: 155271-24-2
• MF: C₁₈H₂₀N₄O₄
• MW: 356.375803947449
• CID: 175537
• PubChem ID: 6448870
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[2-(2,4-dimethoxy-3-methylphenyl)ethenyl]-3,7-dihydro-1,3-dimethyl-, (E)-(9CI)
• 8-[(E)-2-(2,4-Dimethoxy-3-methylphenyl)vinyl]-1,3-dimethyl-3,7-di hydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-(2-(2,4-dimethoxy-3-methylphenyl)ethenyl)-1,3-dimethyl-, (E)-
• 155271-24-2
• KPQRKNLALMDFBS-VQHVLOKHSA-N
• SCHEMBL7315091
• (E)-8-(2,4-Dimethoxy-3-methylstyryl)theophylline

• Inchi： 1S/C18H20N4O4/c1-10-12(25-4)8-6-11(15(10)26-5)7-9-13-19-14-16(20-13)21(2)18(24)22(3)17(14)23/h6-9H,1-5H3,(H,19,20)/b9-7+
• InChI Key： KPQRKNLALMDFBS-VQHVLOKHSA-N
• SMILES： O=C1C2=C(N=C(/C=C/C3C=CC(=C(C)C=3OC)OC)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 356.1486
• Monoisotopic Mass: 356.148455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.317
• Boiling Point: 610.4°Cat760mmHg
• Flash Point: 323°C
• Refractive Index: 1.65
• PSA: 87.76
• LogP: 1.45630